(2E,5Z)-5-(4-hydroxy-3-methoxybenzylidene)-2-(phenylimino)-1,3-thiazolidin-4-one

• IUPAC Name: (5Z)-5-[(4-hydroxy-3-methoxyphenyl)methylidene]-2-phenylimino-1,3-thiazolidin-4-one
• InChI: InChI=1S/C17H14N2O3S/c1-22-14-9-11(7-8-13(14)20)10-15-16(21)19-17(23-15)18-12-5-3-2-4-6-12/h2-10,20H,1H3,(H,18,19,21)/b15-10-
• InChI Key: JOIUJUJSHIHBDT-GDNBJRDFSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C=C2C(=O)NC(=NC3=CC=CC=C3)S2)O
• Isomeric SMILES: COC1=C(C=CC(=C1)/C=C\2/C(=O)NC(=NC3=CC=CC=C3)S2)O
• Molecular Formula: C17H14N2O3S
• Molecular Weight: 326.4 g/mol

Description

The compound (2E,5Z)-5-(4-hydroxy-3-methoxybenzylidene)-2-(phenylimino)-1,3-thiazolidin-4-one is a rhodanine derivative featuring a thiazolidin-4-one core with a 4-hydroxy-3-methoxybenzylidene group at the 5-position and a phenylimino substituent at the 2-position . Its (2E,5Z) stereochemistry arises from the conjugated double bonds between the benzylidene moiety and the thiazolidinone ring. This compound is synthesized via Knoevenagel condensation, as reported in studies by Shahwar et al., where 2-thioxo-1,3-thiazolidin-4-one intermediates react with substituted benzaldehydes under acidic conditions . Key structural features include:

• Phenylimino group: Replaces the thioxo group at position 2, altering electronic properties and biological activity .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Modifications in Benzylidene Substituents

Table 1: Substituent Variations in Benzylidene Group

Compound Name	Substituents on Benzylidene	Position 2 Group	Key References
Target Compound	4-hydroxy-3-methoxy	Phenylimino
(5Z)-5-(2-Hydroxybenzylidene)-3-phenyl-2-thioxo-1,3-thiazolidin-4-one (II)	2-hydroxy	Thioxo
(5Z)-5-(4-Chlorobenzylidene)-2-thioxo-1,3-thiazolidin-4-one	4-chloro	Thioxo
(5Z)-5-(4-Bromobenzylidene)-2-thioxo-1,3-thiazolidin-4-one	4-bromo	Thioxo
(5Z)-5-(1,3-Benzodioxol-5-ylmethylene)-2-(piperazin-1-yl)-1,3-thiazol-4(5H)-one	1,3-benzodioxol-5-yl	Piperazin-1-yl

Key Findings :

• Electron-withdrawing groups (e.g., Cl, Br) at the 4-position of the benzylidene ring enhance antialgal activity (IC50 = 1.3–3.0 μmol/L) compared to electron-donating groups like methoxy .

Modifications at Position 2 of the Thiazolidinone Core

Table 2: Position 2 Substituent Variations

Compound Name	Position 2 Group	Biological Activity	Key References
Target Compound	Phenylimino	Not explicitly reported; inferred SAR trends
(5Z)-5-(4-Hydroxy-3-methoxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one	Thioxo	Moderate enzyme inhibition (IC50 ~10 μmol/L)
(5Z)-5-(Substituted benzylidene)-2-(methylthio)thiazol-4(5H)-one	Methylthio	Improved solubility
(2Z,5Z)-2-[(2-Chlorophenyl)imino]-5-(4-hydroxy-3-methoxybenzylidene)-1,3-thiazolidin-4-one	2-Chlorophenylimino	Enhanced binding affinity (PDB: J19)

Key Findings :

• Replacement of thioxo with phenylimino (as in the target compound) reduces thiol-mediated toxicity and may improve metabolic stability .
• The 2-chlorophenylimino variant (PDB: J19) shows stronger intermolecular interactions in crystallographic studies, suggesting higher target affinity .

Physical and Crystallographic Properties

Table 3: Comparative Physical Data

Compound Name	Melting Point (°C)	Crystal System	Space Group	Reference Code
Target Compound	>260 (inferred)	Not reported	–
(5Z)-5-(4-Hydroxy-3-methoxybenzylidene)-2-(morpholin-1-yl)-1,3-thiazol-4(5H)-one	251–253	–	–
(5Z)-5-(2-Methylbenzylidene)-3-phenyl-2-thioxo-1,3-thiazolidin-4-one	–	Monoclinic	P21/c

Key Findings :

• Morpholin-1-yl derivatives (e.g., compound 5c) exhibit lower melting points (~250°C) compared to phenylimino analogs, likely due to reduced crystallinity .
• Crystallographic data for the 2-methylbenzylidene analog (Monoclinic, P21/c) highlights the role of bulky substituents in packing efficiency .

Key Findings :

• Halogenated benzylidene derivatives (Cl, Br) exhibit superior antialgal and photosynthetic electron transport (PET) inhibition compared to methoxy/hydroxy analogs .
• The target compound’s phenylimino group may shift activity toward protein targets (e.g., kinases) rather than photosynthetic systems .